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Compound of Interest

Compound Name: 2-Chloroethanesulfonyl chloride

Cat. No.: B042494

Essential Safety and Handling Guide for 2-
Chloroethanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling,
decontamination, and disposal of 2-Chloroethanesulfonyl chloride (CAS No. 1622-32-8).
Adherence to these guidelines is essential for ensuring laboratory safety and minimizing risk.

Hazard Summary & Key Data

2-Chloroethanesulfonyl chloride is a corrosive and toxic chemical that reacts violently with
water, liberating toxic gas.[1][2] It can cause severe skin burns, eye damage, and is fatal if
inhaled.[3] The following table summarizes its key hazard classifications and physical
properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b042494?utm_src=pdf-interest
https://www.benchchem.com/product/b042494?utm_src=pdf-body
https://www.benchchem.com/product/b042494?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Methanesulfonyl_Chloride.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_4_Dichlorobenzenesulfonyl_Chloride_A_Step_by_Step_Guide.pdf
https://kgroup.du.edu/safety/sop/quenching.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

References

Physical State

Liquid

[1]2]

Light yellow / Colorless to pale

Appearance ellow [11[2][4]
Odor Odorless / Pungent, irritating [11[2][5]
Boiling Point 78 °C/172.4 °F @ 9 mmHg [1112]
Flash Point 99 °C / 210.2 °F [1][2]
Specific Gravity 1.550 - 1.56 g/mL at 25 °C [1][2][6]

Vapor Pressure

15 mmHg @ 84 °C

[1](216]

Signal Word

Danger

[1](2](6]

Hazard Classifications

Acute Toxicity, Oral (Category
3), Acute Toxicity, Inhalation
(Category 1/2), Skin
Corrosion/Irritation (Category
1B), Serious Eye Damage/Eye
Irritation (Category 1), Specific
target organ toxicity (single

exposure) (Category 3)

[1](6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Chloroethanesulfonyl

chloride. The following diagram outlines the required PPE.
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Required Personal Protective Equipment

Respiratory Protection: Body Protection:
Full-face respirator with Eye and Face Protection: Hand Protection: Chemical-resistant lab coat or apron.
appropriate vapor cartridges Chemical safety goggles and a face shield Chemical-resistant gloves (e.g., nitrile) Fire/flame resistant and impervious clothing

(e.g., type ABEK) for larger quantities
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Preparation

[ Don Appropriate PPE ]

[ Prepare Workspace in Fume Hood ]

'

[ Verify Emergency Equipment Accessibility ]

Hangling
y

[ Transfer Chemical in Closed System ]

;

Perform Reaction Under Inert Atmosphere

Post-Handling
y
[ Decontaminate Surfaces & Equipment ]4— [ Store in a Cool, Dry, Ventilated Area ]
Disposal
v y

[ Neutralize Small Residuals ] [ Package Bulk Waste & Contaminated Materials j

[ Dispose via Approved Vendor ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloroethanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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2-chloroethanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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